Cas no 2248330-41-6 (2-Bromo-4-(difluoromethyl)-1,3,5-trimethylbenzene)

• Product Name: 2-Bromo-4-(difluoromethyl)-1,3,5-trimethylbenzene
• CAS No: 2248330-41-6
• MF: C₁₀H₁₁BrF₂
• MW: 249.095149278641
• CID: 6116331
• PubChem ID: 137940695
• Update Time: 2025-07-24

2-Bromo-4-(difluoromethyl)-1,3,5-trimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 2248330-41-6
• 2-Bromo-4-(difluoromethyl)-1,3,5-trimethylbenzene
• EN300-6511549

• Inchi： 1S/C10H11BrF2/c1-5-4-6(2)9(11)7(3)8(5)10(12)13/h4,10H,1-3H3
• InChI Key： QCEITPHLYXALEV-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C)C(C(F)F)=C1C

Computed Properties

• Exact Mass: 248.00122g/mol
• Monoisotopic Mass: 248.00122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Additional information on 2-Bromo-4-(difluoromethyl)-1,3,5-trimethylbenzene

Introduction to 2-Bromo-4-(difluoromethyl)-1,3,5-trimethylbenzene (CAS No. 2248330-41-6)

2-Bromo-4-(difluoromethyl)-1,3,5-trimethylbenzene, with the chemical formula C₁₀H₁₁BrF₂, is a significant compound in the realm of organic synthesis and pharmaceutical research. This aromatic heterocyclic molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both bromine and difluoromethyl substituents makes it a versatile intermediate for further functionalization, enabling the development of novel bioactive molecules.

The compound's molecular structure consists of a benzene ring substituted with three methyl groups at the 1, 3, and 5 positions, enhancing its stability while providing a reactive platform for further chemical modifications. The introduction of a bromine atom at the 2-position and a difluoromethyl group at the 4-position introduces electrophilic and nucleophilic sites, respectively, facilitating diverse synthetic pathways. This dual reactivity has made it a valuable building block in the synthesis of complex organic molecules.

In recent years, 2-Bromo-4-(difluoromethyl)-1,3,5-trimethylbenzene has been extensively studied for its role in the development of pharmaceutical agents. The difluoromethyl group is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity in drug candidates. This feature has been leveraged in the design of small-molecule inhibitors targeting various biological pathways. For instance, studies have shown its utility in synthesizing compounds that interact with enzymes involved in cancer metabolism and inflammation.

One of the most compelling applications of this compound is in the field of antiviral research. The structural motif of 2-Bromo-4-(difluoromethyl)-1,3,5-trimethylbenzene has been incorporated into molecules designed to inhibit viral proteases and polymerases. Recent advancements in computational chemistry have identified derivatives of this compound that exhibit potent activity against emerging viral strains. These findings highlight the importance of 2-Bromo-4-(difluoromethyl)-1,3,5-trimethylbenzene as a scaffold for antiviral drug discovery.

The bromine substituent at the 2-position also plays a crucial role in its synthetic utility. It serves as a handle for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, allowing for the introduction of aryl or heteroaryl groups at various positions on the benzene ring. This modularity has enabled chemists to generate libraries of compounds with tailored biological activities. Such libraries are invaluable in high-throughput screening campaigns aimed at identifying lead compounds for drug development.

In addition to its pharmaceutical applications, 2-Bromo-4-(difluoromethyl)-1,3,5-trimethylbenzene has found utility in materials science. Its electron-deficient nature makes it a suitable candidate for use as a ligand or intermediate in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers have explored its incorporation into conjugated polymers that exhibit high charge carrier mobility, which is essential for efficient electronic devices.

The synthesis of 2-Bromo-4-(difluoromethyl)-1,3,5-trimethylbenzene typically involves multi-step processes starting from commercially available precursors such as p-xylene or mesitylene. Common synthetic routes include halogenation followed by functional group interconversion using fluorinating agents like Selectfluor or DAST (Diazabicyclo[2.2.2]octane). These methods highlight the compound's versatility as a synthetic intermediate.

Recent research has also focused on greener synthetic approaches for 2-Bromo-4-(difluoromethyl)-1,3,5-trimethylbenzene. Transition metal-catalyzed reactions have emerged as powerful tools for constructing complex molecules under mild conditions with high atom economy. For example, palladium-catalyzed borylation followed by halogenation has been used to introduce bromine selectively without generating waste byproducts.

The pharmacological potential of derivatives of 2-Bromo-4-(difluoromethyl)-1,3,5-trimethylbenzene continues to be explored through both experimental and computational studies. Virtual screening techniques have been employed to identify novel scaffolds with improved pharmacokinetic profiles. These efforts are complemented by experimental validation through X-ray crystallography and NMR spectroscopy to elucidate binding modes and optimize lead structures.

In conclusion,2-Bromo-4-(difluoromethyl)-1,3,5-trimethylbenzene (CAS No. 2248330-41-6) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an ideal candidate for further derivatization and functionalization. As research continues to uncover new synthetic methodologies and biological activities,2-Bromo-4-(difluoromethyl)-1,3,5-trimethylbenzene is poised to remain at the forefront of chemical innovation.